Cas no 58594-97-1 (Phenol, 4-[2-chloro-4-(trifluoromethyl)phenoxy]-)

• Product Name: Phenol, 4-[2-chloro-4-(trifluoromethyl)phenoxy]-
• CAS No: 58594-97-1
• MF: C₁₃H₈ClF₃O₂
• MW: 288.649633407593
• CID: 341538
• PubChem ID: 12940613
• Update Time: 2025-04-19

Phenol, 4-[2-chloro-4-(trifluoromethyl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-[2-chloro-4-(trifluoromethyl)phenoxy]-
• 4-[2-chloro-4-(trifluoromethyl)phenoxy]phenol
• 58594-97-1
• 4-(2-chloro- 4-trifluoromethylphenoxy)phenol
• 4-(2-chloro-4-trifluoromethylphenoxy) phenol
• DTXSID40513523
• CHEMBL4282803
• 4-(2-chloro-4-trifluoromethylphenoxy)phenol
• SCHEMBL8684467

• Inchi： 1S/C13H8ClF3O2/c14-11-7-8(13(15,16)17)1-6-12(11)19-10-4-2-9(18)3-5-10/h1-7,18H
• InChI Key： XKBVEHVQDYRJCW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)(F)F)C=CC=1OC1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 288.01654
• Monoisotopic Mass: 288.0164917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46